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Compound of Interest

Compound Name: Iprodione

Cat. No.: B1672158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of iprodione, a

dicarboximide fungicide, in various organic solvents. The information contained herein is

intended to support research, development, and formulation activities by providing key data

and procedural insights.

Executive Summary
Iprodione is a contact fungicide that inhibits the germination of fungal spores and the growth of

fungal mycelium.[1][2] Its efficacy and application are significantly influenced by its solubility in

different solvent systems. This document compiles quantitative solubility data, details

standardized experimental protocols for solubility determination, and illustrates relevant

biological pathways to provide a comprehensive resource for professionals in the field.

Physical and Chemical Properties of Iprodione
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Property Value Source

Chemical Name

3-(3,5-dichlorophenyl)-N-(1-

methylethyl)-2,4-dioxo-1-

imidazolinecarboxamide

[3]

CAS Number 36734-19-7 [3]

Molecular Formula C₁₃H₁₃Cl₂N₃O₃ [1]

Molecular Weight 330.17 g/mol [3]

Appearance Colorless, odorless crystals [1][3]

Melting Point Approximately 136 °C [1][3]

Water Solubility 13 mg/L at 20°C [3]

Solubility of Iprodione in Organic Solvents
The solubility of iprodione in a range of organic solvents at 20°C is summarized in the table

below. This data is crucial for developing formulations, understanding environmental fate, and

designing analytical methods.
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Solvent Solubility (g/L) at 20°C Source(s)

Dichloromethane 500 [1][2]

Dimethylformamide 500 [1][2]

1-Methyl-2-pyrrolidone 500 [1]

Acetone 300 - 342 [1][4][5][6]

Acetophenone 300 [1][2]

Anisole 300 [1]

Ethyl Acetate 225 - 230 [4][5][6]

Benzene 200 [1][2]

Acetonitrile 150 - 170 [1][2][4][5][6]

Toluene 150 [1][2][4][5][6]

Ethanol 25 [1][2]

Methanol 25 [1]

n-Octanol 10 [5]

Hexane 0.59 [5][6]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a

compound like iprodione in an organic solvent, based on the principles of the shake-flask

method, a widely accepted technique for solubility measurement.

4.1 Principle

A surplus of the solid chemical is agitated in the organic solvent of interest at a constant

temperature until equilibrium is reached. The concentration of the dissolved substance in a

filtered aliquot of the saturated solution is then determined by a suitable analytical method.

4.2 Materials and Apparatus
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Iprodione (analytical standard)

Organic solvents (HPLC grade or equivalent)

Constant temperature water bath or incubator with shaker

Glass flasks with airtight stoppers

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)

or Gas Chromatography (GC) system.

4.3 Procedure

Preparation of the Test System: Add an excess amount of iprodione to a flask containing a

known volume of the organic solvent. The excess solid should be clearly visible.

Equilibration: Seal the flasks and place them in a constant temperature shaker bath set to

the desired temperature (e.g., 20°C). Agitate the flasks for a sufficient period to reach

equilibrium. A preliminary test should be conducted to determine the time required to reach

equilibrium (e.g., 24, 48, and 72 hours).

Sample Collection and Preparation: Once equilibrium is reached, allow the undissolved solid

to settle. Carefully withdraw an aliquot of the supernatant using a pipette. Filter the aliquot

immediately using a syringe filter to remove any suspended particles.

Analysis: Dilute the filtered saturated solution with the same organic solvent to a

concentration within the calibration range of the analytical method. Analyze the diluted

solution using a validated HPLC or GC method to determine the concentration of iprodione.

Data Reporting: The solubility is reported as the average of at least three replicate

determinations, expressed in g/L.
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Biological Pathways
5.1 Mode of Action: Fungal Signal Transduction Inhibition

Iprodione's fungicidal activity stems from its ability to disrupt osmotic signal transduction in

fungi. It specifically inhibits the MAP/Histidine-Kinase pathway, which is crucial for the fungus to

adapt to changes in its environment.

Iprodione Mode of Action: Inhibition of Osmotic Signal Transduction
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Caption: Iprodione inhibits the MAP/Histidine-Kinase in the osmotic signal transduction

pathway of fungi.

5.2 Metabolic Degradation Pathway

In soil, iprodione can be degraded by microorganisms through a series of metabolic steps.

Understanding this pathway is important for assessing its environmental persistence and the
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formation of potential metabolites.

Metabolic Degradation Pathway of Iprodione in Soil Bacteria
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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